(S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride

• IUPAC Name: methyl (5S)-5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate;hydrochloride
• InChI: InChI=1S/C12H15NO2.ClH/c1-15-12(14)9-5-6-10-8(7-9)3-2-4-11(10)13;/h5-7,11H,2-4,13H2,1H3;1H/t11-;/m0./s1
• InChI Key: CPQFWZZGZGQXLF-MERQFXBCSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(CCC2)N.Cl
• Isomeric SMILES: COC(=O)C1=CC2=C(C=C1)[C@H](CCC2)N.Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

(S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride, or M5ATN-HCl, is a synthetic molecule composed of an amino group and a carboxylic acid group attached to a tetrahydronaphthalene ring. It has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, a reagent for the synthesis of other molecules, and as an inhibitor of enzymes.

Scientific Research Applications

Central Serotonergic and Dopaminergic Systems Study

A study by Stjernlöf et al. (1993) synthesized and evaluated various amino-tetrahydronaphthalene compounds, including those similar in structure to (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride, for their effects on central serotonergic (5-HT1A) and dopaminergic (D2) systems. The research aimed to understand the interaction of these compounds with neurotransmitter systems, which could have implications for treating neurological and psychiatric disorders (Stjernlöf et al., 1993).

Synthesis and Chemical Transformation

Göksu et al. (2003) and (2006) reported on the synthesis of 2-amino-tetrahydronaphthalene derivatives, focusing on the chemical transformations and synthetic routes that could be relevant for creating various analogs of (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride. These studies contribute to the field of synthetic organic chemistry and could aid in the development of new pharmaceuticals or research tools (Göksu et al., 2003); (Göksu et al., 2006).

Tumor Inhibitory and Antioxidant Activity

Hamdy et al. (2013) investigated the tumor inhibitory and antioxidant activities of new polyfunctionally substituted tetrahydronaphthalene derivatives. While not directly referencing (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride, the study's focus on the biological activities of structurally related compounds highlights the potential for such molecules to be used in cancer research and therapy (Hamdy et al., 2013).

Chemoenzymatic Synthesis

Li et al. (2011) explored the chemoenzymatic synthesis of cyclic α-quaternary α-amino acid enantiomers, including tetrahydronaphthalene analogs. This research demonstrates the use of enzymatic methods to achieve high enantioselectivity in the synthesis of complex organic molecules, which could be applicable to the synthesis of (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride and its enantiomers (Li et al., 2011).